Cas no 1142206-63-0 (N-(2,5-Dimethoxyphenyl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide)

• Product Name: N-(2,5-Dimethoxyphenyl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide
• CAS No: 1142206-63-0
• MF: C₁₃H₁₄N₂O₄S₂
• MW: 326.391260623932
• MDL: MFCD12027876
• CID: 4681107
• Update Time: 2025-05-30

N-(2,5-Dimethoxyphenyl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide
• STK505284
• N-(2,5-dimethoxyphenyl)-2-(4-oxo-2-sulfanyl-5H-1,3-thiazol-5-yl)acetamide
• N-(2,5-dimethoxyphenyl)-2-(4-oxo-2-sulfanyl-4,5-dihydro-1,3-thiazol-5-yl)acetamide
• N-(2,5-Dimethoxyphenyl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide

• MDL： MFCD12027876
• Inchi： 1S/C13H14N2O4S2/c1-18-7-3-4-9(19-2)8(5-7)14-11(16)6-10-12(17)15-13(20)21-10/h3-5,10H,6H2,1-2H3,(H,14,16)(H,15,17,20)
• InChI Key： RSTPOSPLJLWUBB-UHFFFAOYSA-N
• SMILES： S1C(NC(C1CC(NC1C=C(C=CC=1OC)OC)=O)=O)=S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 432
• Topological Polar Surface Area: 134

Additional information on N-(2,5-Dimethoxyphenyl)-2-(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetamide

Introduction to N-(2,5-Dimethoxyphenyl)-2-(2-Mercapto-4-Oxo-4,5-Dihydro-1,3-Thiazol-5-Yl)Acetamide (CAS No. 1142206-63-0)

N-(2,5-Dimethoxyphenyl)-2-(2-Mercapto-4-Oxo-4,5-Dihydro-1,3-Thiazol-5-Yl)Acetamide, also known by its CAS registry number CAS No. 1142206-63-0, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

The molecular structure of N-(2,5-Dimethoxyphenyl)-acetamide derivative incorporates a dihydrothiazole ring system, which is known for its stability and reactivity in biochemical environments. The presence of the mercapto group (-SH) within the molecule enhances its ability to participate in redox reactions and form disulfide bonds, making it a valuable component in antioxidant therapies and enzymatic processes.

Recent studies have highlighted the potential of this compound as a precursor for developing novel therapeutic agents targeting neurodegenerative diseases. The dihydrothiazole moiety has been shown to exhibit neuroprotective properties by modulating glutathione levels and mitigating oxidative stress in neuronal cells. This finding underscores the importance of further research into the pharmacokinetic and pharmacodynamic profiles of CAS No. 1142206-63-0.

In addition to its biomedical applications, this compound has demonstrated utility in the synthesis of advanced materials. The incorporation of the dihydrothiazole ring into polymer frameworks has led to the development of materials with enhanced mechanical properties and thermal stability. These materials hold promise for use in high-performance electronics and aerospace applications.

The synthesis of N-(2,5-Dimethoxyphenyl)-acetamide-based compounds involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both laboratory studies and industrial-scale production.

The latest advancements in computational chemistry have enabled detailed molecular modeling of CAS No. 1142206-63-0. These models have provided insights into the compound's electronic structure and interaction patterns with biological systems. Such insights are critical for designing more effective drug delivery systems and optimizing therapeutic outcomes.

In conclusion, N-(2,5-Dimethoxyphenyl)-dihydrothiazole acetamide, identified by CAS No. 1142206-63-0, represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties and promising research outcomes position it as a key player in future innovations within the fields of medicine and materials science.